Cas no 65566-15-6 (4-Chlor-3,5-dimethoxy-benzoesaeure-methylester)

• Product Name: 4-Chlor-3,5-dimethoxy-benzoesaeure-methylester
• CAS No: 65566-15-6
• Molecular Formula: C₁₀H₁₁ClO₄
• Molecular Weight: 230.645
• CID: 2007113
• PubChem ID: 12398447

4-Chlor-3,5-dimethoxy-benzoesaeure-methylester Properties

Names and Identifiers

• 4-Chlor-3,5-dimethoxy-benzoesaeure-methylester
• methyl 4-chloro-3,5-dimethoxybenzoate
• DTXSID201222116
• Benzoic acid, 4-chloro-3,5-dimethoxy-, methyl ester
• D87070
• CCG-261044
• 65566-15-6
• 4-Chloro-3,5-dimethoxybenzoic acid methyl ester

• InChIKey： IKWUWBWADVGEHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11ClO4/c1-13-7-4-6(10(12)15-3)5-8(14-2)9(7)11/h4-5H,1-3H3
• SMILES： COC1=CC(=CC(=C1Cl)OC)C(=O)OC

Computed Properties

• Exact Mass: 230.0345865g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 230.0345865g/mol
• Heavy Atom Count: 15
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives